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Compound of Interest

Compound Name: 3-Methyl-2-cyclohexen-1-one

Cat. No.: B144701 Get Quote

Essential Safety and Logistics for 3-Methyl-2-
cyclohexen-1-one
This document provides immediate, essential guidance for the safe handling, use, and disposal

of 3-Methyl-2-cyclohexen-1-one in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to minimize risks and

ensure operational integrity.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 3-Methyl-2-cyclohexen-1-
one are summarized in the table below.
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Property Value

Molecular Formula C7H10O

Molecular Weight 110.15 g/mol [1][2]

Appearance Liquid[1]

Boiling Point 199 - 200 °C[1]

Melting Point -21°C[1]

Flash Point 68 °C (closed cup)[1]

Density 0.971 g/cm³ at 25 °C[1]

CAS Number 1193-18-6[1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 3-Methyl-2-cyclohexen-1-one, the following

personal protective equipment is mandatory.
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PPE Category Specific Requirements

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US)[3]. A face shield may also be required for

full facial protection against splashes[4].

Skin Protection

Wear fire/flame resistant and impervious

clothing[3]. Handle with chemical-impermeable

gloves[3].

Body Protection

A "bunny suit" or coverall is recommended for

head-to-toe protection, especially when handling

larger quantities or in situations with a higher

risk of exposure[4].

Respiratory Protection

A respirator may be necessary when unpacking

hazardous drugs not in plastic containers to

protect against potential spills or breaks during

shipping[4]. Surgical masks are not sufficient[4].

Operational and Disposal Plans
Handling Procedures

Ventilation: Handle in a well-ventilated place[3]. Ensure adequate ventilation, especially in

confined areas[5]. Use explosion-proof electrical/ventilating/lighting equipment[5][6].

Personal Hygiene: Wash hands thoroughly after handling[1]. Do not eat, drink, or smoke

when using this product[1].

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces[1][6]. No

smoking[1][6].

Static Discharge: Take measures to prevent the buildup of electrostatic charge[1]. All metal

parts of the equipment must be grounded[5].

Contact Avoidance: Avoid contact with skin and eyes[1][3]. Avoid inhalation of vapor or

mist[1].
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Storage Plan
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[1][3].

Conditions to Avoid: Store away from heat, sparks, and flame[6].

Incompatible Materials: Store apart from strong oxidizing agents[5][6].

Disposal Plan
Chemical Disposal: Dispose of contents/container in accordance with appropriate local and

national laws and regulations[3].

Contaminated Materials: Adhered or collected material should be promptly disposed of in

suitable and closed containers[3].

Experimental Protocol: Reduction of 3-Methyl-2-
cyclohexen-1-one
The following protocol details a representative experiment for the reduction of 3-Methyl-2-
cyclohexen-1-one to 3-Methyl-2-cyclohexen-1-ol.

Materials:

3-Methyl-2-cyclohexen-1-one

Anhydrous diethyl ether

Lithium aluminum hydride (LiAlH4) solution in ether

Saturated aqueous sodium chloride solution

Magnesium sulfate

2 L three-necked, round-bottomed flask

Mechanical stirrer

Reflux condenser
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Pressure-equalizing dropping funnel

Ice bath

Procedure:

Place a solution of 33.6 g (0.305 mole) of 3-Methyl-2-cyclohexen-1-one in 600 ml of

anhydrous diethyl ether into a 2 L three-necked, round-bottomed flask.[7]

Fit the flask with a mechanical stirrer, a reflux condenser attached to a source of dry

nitrogen, and a pressure-equalizing dropping funnel.[7]

Stir the solution and cool it in an ice bath.[7]

Add 471 ml (0.0825 mole) of a 0.175 M solution of lithium aluminum hydride in ether

dropwise through the dropping funnel.[7]

After the addition is complete, stir the reaction mixture at 0°C for an additional 15 minutes.[7]

While maintaining cooling and gentle stirring, add moist ether through the dropping funnel

until gas evolution ceases.[7]

Filter the resulting slurry.

Wash the filtrate with saturated aqueous sodium chloride and dry it over magnesium sulfate.

[7]

Remove the ether on a water bath and distill the residue under reduced pressure to obtain 3-

Methyl-2-cyclohexen-1-ol.[7]

Experimental Workflow
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1. Preparation of Reactants

2. Reaction Setup

Transfer solution to flask

3. Cooled Reaction

Cool in ice bath

4. Quenching

Add LiAlH4 solution

5. Filtration

Add moist ether

6. Extraction and Drying

Filter slurry

7. Purification

Wash and dry filtrate

Product: 3-Methyl-2-cyclohexen-1-ol

Distillation

Click to download full resolution via product page

Caption: Workflow for the reduction of 3-Methyl-2-cyclohexen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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